Cas no 127666-86-8 (lithium(1+) ion 3-bromopropane-1-sulfonate)

• Product Name: lithium(1+) ion 3-bromopropane-1-sulfonate
• CAS No: 127666-86-8
• MF: C₃H₈BrLiO₃S
• MW: 211.003819465637
• CID: 4585741
• PubChem ID: 132353723
• Update Time: 2025-05-20

lithium(1+) ion 3-bromopropane-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• lithium(1+) ion 3-bromopropane-1-sulfonate
• Lithium 3-bromopropane-1-sulfonate

• Inchi： 1S/C3H7BrO3S.Li.H/c4-2-1-3-8(5,6)7;;/h1-3H2,(H,5,6,7);;
• InChI Key： WRZLEORADIZWJZ-UHFFFAOYSA-N
• SMILES： C(CCBr)S(O)(=O)=O.[LiH]

Additional information on lithium(1+) ion 3-bromopropane-1-sulfonate

Research Briefing on Lithium(1+) Ion 3-Bromopropane-1-Sulfonate (CAS: 127666-86-8) in Chemical Biology and Pharmaceutical Applications

Lithium(1+) ion 3-bromopropane-1-sulfonate (CAS: 127666-86-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This organosulfur compound, characterized by its bromoalkyl sulfonate structure complexed with lithium cation, demonstrates unique physicochemical properties that make it valuable for various applications, including drug synthesis, protein modification, and as a potential therapeutic agent itself. Recent studies have particularly focused on its reactivity as an alkylating agent and its interactions with biological macromolecules.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's potential as a protein modification reagent. Researchers found that the 3-bromopropane-1-sulfonate moiety exhibits selective reactivity toward cysteine residues under physiological conditions, with the lithium ion playing a crucial role in modulating this reactivity. The study demonstrated successful conjugation with several therapeutic proteins while maintaining biological activity, suggesting applications in bioconjugation and drug delivery systems.

In pharmaceutical synthesis, lithium(1+) ion 3-bromopropane-1-sulfonate has shown promise as an intermediate in the production of sulfonate-containing drug molecules. A recent patent application (WO2023056789) describes its use in synthesizing novel kinase inhibitors, where the compound serves as a key building block for introducing sulfonate groups that enhance water solubility and bioavailability of the final drug candidates. The lithium counterion was found to significantly improve the yield and purity of the synthetic steps compared to other metal salts.

Emerging research in neuropharmacology has investigated the potential direct therapeutic effects of this compound. Preliminary in vitro studies suggest that the combination of lithium ion with the 3-bromopropane-1-sulfonate anion may exhibit synergistic effects in neuronal cell models, possibly through modulation of GSK-3β signaling pathways. However, these findings require further validation in animal models before any clinical applications can be considered.

From a chemical biology perspective, the compound's mechanism of action appears to involve multiple pathways. The bromoalkyl group can participate in nucleophilic substitution reactions with biological nucleophiles, while the sulfonate moiety may interact with positively charged amino acid residues on protein surfaces. The lithium ion, known for its neurotropic effects, may contribute additional biological activity, making this compound particularly interesting for multifunctional applications.

Recent advancements in analytical techniques have enabled more detailed characterization of this compound's behavior in biological systems. Mass spectrometry studies have revealed its metabolic stability and breakdown products, while NMR spectroscopy has provided insights into its solution-state structure and interactions with biological molecules. These analytical developments are crucial for understanding the compound's pharmacokinetic properties and potential toxicity profiles.

Despite these promising developments, challenges remain in the broader application of lithium(1+) ion 3-bromopropane-1-sulfonate. Current research is addressing issues related to its stability in aqueous solutions, selectivity in biological systems, and potential off-target effects. Ongoing structure-activity relationship studies aim to optimize the compound's properties for specific applications while minimizing undesirable side reactions.

In conclusion, lithium(1+) ion 3-bromopropane-1-sulfonate (CAS: 127666-86-8) represents a versatile compound with growing importance in chemical biology and pharmaceutical research. Its unique combination of reactive groups and the presence of lithium ion offer multiple avenues for exploration in drug development, protein engineering, and therapeutic applications. Future research directions likely include further optimization of its chemical properties, expansion of its applications in bioconjugation chemistry, and more detailed investigation of its potential direct biological effects.